Cas no 828242-06-4 (Tert-butyl 3-(pyrrolidin-1-yl)benzylcarbamate)

• Product name: Tert-butyl 3-(pyrrolidin-1-yl)benzylcarbamate
• CAS No: 828242-06-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 682536

Tert-butyl 3-(pyrrolidin-1-yl)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[3-(1-pyrrolidinyl)phenyl]methyl]-, 1,1-dimethylethylester
• tert-butyl 3-(pyrrolidin-1-yl)benzylcarbamate
• Tert-butyl 3-(pyrrolidin-1-yl)benzylcarbamate

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)17-12-13-7-6-8-14(11-13)18-9-4-5-10-18/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,17,19)
• InChI Key： FPBFRWRUOLZOMO-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=CC(=C1)N1CCCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Topological Polar Surface Area: 41.6